Cas no 951901-96-5 (ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• CAS No: 951901-96-5
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 5431499
• PubChem ID: 17015074
• Update Time: 2025-06-08

ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK950430
• VU0612776-1
• ETHYL 3-(1,2,3-BENZOTHIADIAZOLE-6-AMIDO)-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBOXYLATE
• ethyl 3-[(1,2,3-benzothiadiazol-6-ylcarbonyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• AKOS016326014
• F3375-0055
• 951901-96-5
• ethyl 3-(benzo[d][1,2,3]thiadiazole-6-carboxamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate
• ethyl 3-(1,2,3-benzothiadiazole-6-carbonylamino)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• AKOS002324708
• ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H19N3O3S2/c1-3-25-19(24)17-16(12-6-4-10(2)8-14(12)26-17)20-18(23)11-5-7-13-15(9-11)27-22-21-13/h5,7,9-10H,3-4,6,8H2,1-2H3,(H,20,23)
• InChI Key： RIGKVUHLGOEPRB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2=C1CC(C)CC2)NC(C1=CC=C2C(=C1)SN=N2)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 138Ų

Additional information on ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

Recent Advances in the Study of Ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS: 951901-96-5)

The compound ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS: 951901-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways. Its structural framework, which combines a benzothiadiazole moiety with a tetrahydrobenzothiophene core, has been shown to interact with key protein targets involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo data suggest that this compound exhibits promising anti-inflammatory and anti-proliferative activities, making it a candidate for further drug development.

The synthesis of ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate has been optimized in recent publications, with improved yields and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, further elucidating its mechanism of action.

In terms of biological evaluation, recent research has demonstrated that this compound effectively inhibits the activity of specific kinases and transcription factors implicated in disease pathways. For instance, it has been shown to suppress the NF-κB signaling pathway, which plays a critical role in inflammation and cancer. These findings are supported by robust experimental data, including Western blot analysis and luciferase reporter assays.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Current studies are focused on enhancing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore derivative compounds with improved therapeutic profiles.

In conclusion, ethyl 3-(1,2,3-benzothiadiazole-6-amido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate represents a promising scaffold for the development of novel therapeutics. Ongoing research is expected to further validate its potential and address existing limitations, paving the way for its eventual clinical application.